Cas no 2418648-29-8 ((9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate
• CAS No: 2418648-29-8
• MF: C₂₆H₂₆FN₃O₄S
• MW: 495.565748691559
• CID: 5676742
• PubChem ID: 165771839
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-{[3-amino-5-(fluorosulfonyl)phenyl]methyl}piperazine-1-carboxylate
• 2418648-29-8
• EN300-26626054
• (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate

• Inchi： 1S/C26H26FN3O4S/c27-35(32,33)20-14-18(13-19(28)15-20)16-29-9-11-30(12-10-29)26(31)34-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25H,9-12,16-17,28H2
• InChI Key： GQCBVXKEHRDMJX-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(=C1)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 495.16280565g/mol
• Monoisotopic Mass: 495.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Additional information on (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate (CAS: 2418648-29-8)

The compound (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate (CAS: 2418648-29-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. The presence of both a fluorosulfonyl group and an amino group in its structure allows for selective modifications, making it a valuable building block in the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have shown that derivatives of (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate exhibit promising inhibitory effects against specific protein kinases involved in cancer progression. These findings suggest potential applications in oncology drug development. Furthermore, the compound's ability to act as a covalent modifier of target proteins has opened new avenues for the design of irreversible inhibitors with enhanced selectivity and potency.

The synthesis of this compound has been optimized in recent studies, with improved yields and purity being reported. Researchers have developed novel purification techniques that address previous challenges related to the compound's stability, particularly concerning the fluorosulfonyl group. These advancements have facilitated its broader application in chemical biology research.

From a mechanistic perspective, studies have begun to elucidate the molecular interactions of this compound with biological targets. Structural biology approaches, including X-ray crystallography and cryo-EM, have provided insights into the binding modes of its derivatives, offering valuable information for structure-based drug design. These structural studies have revealed unexpected interactions with allosteric sites, suggesting potential for developing novel modulators of protein function.

Looking forward, researchers are exploring the potential of this compound in diverse therapeutic areas beyond oncology, including neurodegenerative diseases and infectious diseases. Its unique chemical properties make it particularly interesting for the development of covalent drugs, a growing area in pharmaceutical research. However, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold.

In conclusion, (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)phenylmethyl}piperazine-1-carboxylate represents a promising chemical scaffold with multiple applications in drug discovery. Continued research into its biological activities and synthetic applications is expected to yield important contributions to the field of medicinal chemistry. The compound's versatility and the recent methodological advances in its handling position it as a valuable tool for chemical biologists and medicinal chemists alike.